Cas no 34451-19-9 (n-Butyl L-Lactate)

• Product Name: n-Butyl L-Lactate
• CAS No: 34451-19-9
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD00066454
• CID: 89074
• PubChem ID: 57652211
• Update Time: 2026-05-14

n-Butyl L-Lactate Chemical and Physical Properties

Names and Identifiers

• (-)-butyl L-lactate
• n-Butyl L-lactate
• n-Butyl (S)-(-)-2-hydroxypropionate~L-Lactic acid n-butyl ester
• (R)-(-)-Butyllactat
• (?)-Butyl L-lactate
• Ethyl-(s)-lactate
• N-BUTYL LACTATE, EXTRA PURE
• butyl (2S)-2-hydroxypropanoate
• Butyl (S)-(?)-lactate
• BUTYL L-LACTATE
• n-Butyl L-Lactate

• MDL： MFCD00066454
• Inchi： InChI=1S/C7H14O3/c1-3-4-5-10-7(9)6(2)8/h6,8H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： MRABAEUHTLLEML-LURJTMIESA-N
• SMILES： CCCCOC(=O)[C@H](C)O

Computed Properties

• Exact Mass: 146.09400
• Monoisotopic Mass: 146.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.981 g/mL at 20 °C(lit.)
• Melting Point: −28 °C (lit.)
• Boiling Point: 183-190 °C(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.422
• Solubility: 34g/l
• Water Partition Coefficient: Soluble in alcohol and water(42 g/L (25°C).
• PSA: 46.53000
• LogP: 0.71050
• Optical Activity: [α]20/D −13±1°, neat
• Solubility: Not determined

n-Butyl L-Lactate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters